Cas no 345637-67-4 ((4-Bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetic Acid)

• Product Name: (4-Bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetic Acid
• CAS No: 345637-67-4
• MF: C₆H₆BrN₃O₄
• MW: 264.033540248871
• MDL: MFCD00297272
• CID: 870266
• Update Time: 2026-04-29

(4-Bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetic acid
• (4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetic acid
• (4-BROMO-5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)-ACETIC ACID
• 2-(4-bromo-5-methyl-3-nitropyrazol-1-yl)acetic acid
• (4-Bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetic Acid

• MDL： MFCD00297272
• Inchi： InChI=1S/C6H6BrN3O4/c1-3-5(7)6(10(13)14)8-9(3)2-4(11)12/h2H2,1H3,(H,11,12)
• InChI Key： JUGOZTZNWGFYHL-UHFFFAOYSA-N
• SMILES： CC1=C(C(=NN1CC(=O)O)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 262.95400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 100.94000
• LogP: 1.47000

(4-Bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)acetic Acid Security Information

• HazardClass：IRRITANT